Cas no 65428-04-8 (1-Propanone,1-(2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-)

• Product Name: 1-Propanone,1-(2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-
• CAS No: 65428-04-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 501578
• PubChem ID: 2762958
• Update Time: 2025-04-19

1-Propanone,1-(2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-
• 1-(2-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)propan-1-one
• 4'-O-METHYLDAVIDIGENIN
• 2',4-dihydroxy-4'-methoxydihydrochalcone
• 4,2'-dihydroxy-4'-methoxydihydrochalcone
• DTXSID40376610
• CHEMBL490352
• FT-0758569
• SCHEMBL2875989
• LMPK12120453
• CHEBI:180157
• 65428-04-8

• Inchi： 1S/C16H16O4/c1-20-13-7-8-14(16(19)10-13)15(18)9-4-11-2-5-12(17)6-3-11/h2-3,5-8,10,17,19H,4,9H2,1H3
• InChI Key： MEZSKKITJGNMJJ-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C(C(CCC2C=CC(O)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 503.4°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.609
• PSA: 66.76000
• LogP: 2.92190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones